Cas no 347369-19-1 (ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate)

• Product Name: ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate
• CAS No: 347369-19-1
• MF: C₂₄H₃₀N₂O₅
• MW: 426.505406856537
• CID: 6315507
• PubChem ID: 3446620
• Update Time: 2025-06-11

ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate
• HMS602M03
• F1021-0722
• ethyl 1-benzyl-5-(2-hydroxy-3-((2-hydroxyethyl)amino)propoxy)-2-methyl-1H-indole-3-carboxylate
• AKOS002242705
• SR-01000446981
• SR-01000446981-1
• ChemDiv1_005547
• ethyl 1-benzyl-5-{2-hydroxy-3-[(2-hydroxyethyl)amino]propoxy}-2-methyl-1H-indole-3-carboxylate
• AKOS016316399
• ethyl 1-benzyl-5-[2-hydroxy-3-(2-hydroxyethylamino)propoxy]-2-methylindole-3-carboxylate
• AP-124/40683410
• 347369-19-1

• Inchi： 1S/C24H30N2O5/c1-3-30-24(29)23-17(2)26(15-18-7-5-4-6-8-18)22-10-9-20(13-21(22)23)31-16-19(28)14-25-11-12-27/h4-10,13,19,25,27-28H,3,11-12,14-16H2,1-2H3
• InChI Key： UBTXDHMFJRJERV-UHFFFAOYSA-N
• SMILES： O(CC(CNCCO)O)C1C=CC2=C(C=1)C(C(=O)OCC)=C(C)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 426.21547206g/mol
• Monoisotopic Mass: 426.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93Ų

Additional information on ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate

Professional Introduction to Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate (CAS No. 347369-19-1)

Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate, a compound with the CAS number 347369-19-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound is characterized by a complex arrangement of functional groups, including benzyl, hydroxyethyl, and methyl substituents, which contribute to its distinct chemical properties and biological activities.

The synthesis of Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of multiple reactive sites in the molecule, such as the carboxylate group and the amine moiety, makes it a versatile intermediate for further chemical modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various pharmaceutical applications.

In recent years, Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate has been studied for its potential role in drug discovery and development. Its structural framework suggests that it may exhibit properties suitable for use as an intermediate in the synthesis of more complex molecules with therapeutic benefits. The compound's ability to interact with biological targets has been investigated through computational modeling and experimental studies, providing insights into its potential pharmacological effects.

One of the most intriguing aspects of Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate is its interaction with enzymes and receptors involved in various disease pathways. Research has shown that the presence of the hydroxyethyl group can influence the compound's solubility and bioavailability, making it a promising candidate for oral administration. Additionally, the methyl substituent may enhance binding affinity to specific biological targets, potentially leading to the development of novel therapeutic agents.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in material science and biotechnology, where it could serve as a building block for designing new materials with enhanced functionality. The versatility of Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate underscores its importance as a research tool and a precursor for innovative chemical synthesis.

Ongoing research is focused on elucidating the mechanisms by which this compound exerts its effects on biological systems. By understanding these mechanisms, scientists can optimize its design to improve efficacy and reduce potential side effects. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design is expected to accelerate the discovery of new applications for Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate.

The future prospects for Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate are promising, with several ongoing clinical trials and preclinical studies exploring its potential in treating various conditions. The compound's ability to modulate key biological pathways makes it a valuable asset in the quest for new treatments. As research continues to uncover new applications and refine synthetic methodologies, Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate is poised to play a significant role in advancing medical science.

In conclusion, Ethyl 1-benzyl-5-{2-hydroxy-3-(2-hydroxyethyl)aminopropoxy}-2-methyl-1H-indole-3-carboxylate (CAS No. 347369-19-1) is a multifaceted compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features and potential therapeutic benefits make it a subject of intense research interest. As scientific understanding continues to evolve, this compound is expected to contribute significantly to the development of new drugs and materials that address unmet medical needs.